(3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione

• IUPAC Name: (3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione
• InChI: InChI=1S/C14H13NO4/c1-9-7-13(16)12(14(17)19-9)8-15-10-3-5-11(18-2)6-4-10/h3-8,15H,1-2H3/b12-8-
• InChI Key: RYOHLJZRFNHEMZ-WQLSENKSSA-N
• Canonical SMILES: CC1=CC(=O)C(=CNC2=CC=C(C=C2)OC)C(=O)O1
• Isomeric SMILES: CC1=CC(=O)/C(=C/NC2=CC=C(C=C2)OC)/C(=O)O1
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

The compound with the identifier “(3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione” is a chemical substance registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

The preparation of (3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out through C-H alkylation using a mechanical grinding method under the action of a manganese catalyst and magnesium metal . Industrial production methods may vary, but they generally follow similar principles to ensure the purity and yield of the compound.

Chemical Reactions Analysis

(3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenated compounds. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different oxides, while substitution reactions can result in various substituted derivatives .

Scientific Research Applications

(3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be utilized in studies involving cellular mechanisms and pathways. In medicine, it could be explored for its potential therapeutic effects. Additionally, in industry, this compound might be employed in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of (3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to particular receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the context of its use. For instance, in a biological setting, it might interact with cellular proteins to influence signaling pathways .

Comparison with Similar Compounds

(3Z)-3-[(4-methoxyanilino)methylidene]-6-methylpyran-2,4-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or functional groups. For example, compounds with similar indole derivatives or halogenated hydrocarbons can be considered for comparison. The unique properties of this compound, such as its specific reactivity and applications, distinguish it from these similar compounds .